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Compound of Interest

Compound Name: Plumbanone--cadmium (1/1)

Cat. No.: B15163439 Get Quote

An extensive search of chemical databases and scientific literature yielded no information on a

compound named "Plumbanone--cadmium (1/1)". This suggests that the requested

compound is not a recognized chemical entity or that it may be referred to by a different

nomenclature.

The search did identify a compound named "Plumbanone--indium (1/1)" in the PubChem

database, which has the molecular formula InOPb.[1] However, no analogous cadmium-

containing compound was found.

Searches for related terms such as "organolead-cadmium compounds" and general searches

for cadmium complexes did not provide any link to a "plumbanone" ligand or a "Plumbanone--
cadmium (1/1)" complex.[2][3][4][5][6]

While information on the general properties of lead, cadmium, and their respective compounds

is available, the specific combination and stoichiometry described by "Plumbanone--cadmium
(1/1)" does not correspond to any known substance in the available scientific literature.[7][8][9]

[10]

Conclusion:

Based on the comprehensive search, it is concluded that "Plumbanone--cadmium (1/1)" is not

a documented compound. Therefore, the requested in-depth technical guide on its

physicochemical properties, experimental protocols, and signaling pathways cannot be

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15163439?utm_src=pdf-interest
https://www.benchchem.com/product/b15163439?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Plumbanone-indium-_1_1
https://www.benchchem.com/product/b15163439?utm_src=pdf-body
https://www.benchchem.com/product/b15163439?utm_src=pdf-body
https://www.mdpi.com/2304-6740/13/5/145
https://par.nsf.gov/servlets/purl/10320478
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra05305b
https://pmc.ncbi.nlm.nih.gov/articles/PMC5142449/
https://www.researchgate.net/publication/354724773_Synthesis_and_Crystal_Structure_of_CadmiumII_Metal-Organic_Coordination_Polymers_with_Octafluorobiphenyl-44'-Dicarboxylate
https://www.benchchem.com/product/b15163439?utm_src=pdf-body
https://www.benchchem.com/product/b15163439?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead
https://www.youtube.com/watch?v=J3XjitEH2oU
https://www.youtube.com/watch?v=49rYRjwg0PI
https://www.americanelements.com/research/cadmium-sources-and-toxicity-0
https://www.benchchem.com/product/b15163439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15163439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


provided. It is recommended to verify the name and chemical structure of the compound of

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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